Cas no 951973-85-6 (3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)

• Product Name: 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
• CAS No: 951973-85-6
• MF: C₂₄H₂₅ClN₂O₄
• MW: 440.919305562973
• CID: 5431534
• Update Time: 2025-10-21

3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-9-(3-morpholin-4-ylpropyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

• Inchi： 1S/C24H25ClN2O4/c25-19-5-2-17(3-6-19)20-14-18-4-7-22-21(23(18)31-24(20)28)15-27(16-30-22)9-1-8-26-10-12-29-13-11-26/h2-7,14H,1,8-13,15-16H2
• InChI Key： MHFTZUFYAKHFLY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C=C(C4=CC=C(Cl)C=C4)C(=O)OC3=C2CN(CCCN2CCOCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one

3-(4-Chlorophenyl)-9-3-(Morpholin-4-yl)Propyl-2H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-2-One: A Comprehensive Overview

The compound with CAS No. 951973-85-6, known as 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl-2H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-2-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential bioactivity. In recent years, advancements in synthetic methodologies and computational modeling have enabled researchers to explore its properties more thoroughly.

Chromeno[8,7-e]1,3oxazine is a fused bicyclic system that forms the core of this molecule. The presence of a chlorophenyl group at the 4-position introduces electronic effects that can influence the compound's reactivity and selectivity. Additionally, the morpholinylpropyl substituent at position 9 adds complexity to the structure by introducing a saturated heterocyclic ring system. This combination of functional groups makes the compound a promising candidate for various applications in drug discovery.

Recent studies have focused on the antimicrobial and anti-inflammatory properties of this compound. For instance, researchers have reported that 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl chromeno[8,7-e]1,3oxazinone exhibits potent activity against several bacterial strains. This finding has sparked interest in its potential use as an antibiotic agent in the face of rising antimicrobial resistance.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromeno[8,7-e]1,3oxazine core. Key steps include Friedel-Crafts alkylation for introducing the chlorophenyl group and subsequent alkylation reactions to attach the morpholinylpropyl chain. Optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's stereochemistry.

In terms of pharmacokinetics, studies have shown that this compound demonstrates moderate absorption and distribution properties in preclinical models. Its ability to cross biological membranes suggests potential for systemic delivery. However, further research is needed to fully understand its pharmacokinetic profile and optimize its bioavailability.

From an environmental perspective, concerns about the persistence and bioaccumulation of this compound have been raised. Recent eco-toxicological assessments indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. Nonetheless, ongoing monitoring is essential to ensure its safe use in therapeutic applications.

In conclusion, CAS No. 951973-85-6, or 3-(4-chlorophenyl)-9-3-(morpholin-4-yl)propyl chromeno[8,7-e]1,3oxazinone, represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable tool for addressing unmet medical needs. As research continues to unfold its potential applications and optimize its properties, this compound stands at the forefront of innovative drug development.